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Compound of Interest

2-Isobutoxy-3,5-dimethylbenzoic
Compound Name: d
aci

Cat. No.: B15498962

Get Quote

Executive Summary & Molecule Identity[1]

CAS 1369414-48-1 is a specialized benzoic acid derivative used primarily in the lead
optimization phase of drug discovery.[1] Unlike commodity reagents, this compound is often
synthesized on-demand or stocked in small quantities due to its specific substitution pattern,
which is designed to occupy hydrophobic pockets in target proteins while providing a carboxylic
acid handle for amide coupling or bioisosteric replacement.[1]

Chemical Identity
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Property Specification

Chemical Name 2-Isobutoxy-3,5-dimethylbenzoic acid
CAS Number 1369414-48-1

Molecular Formula C13H1803

Molecular Weight 222.28 g/mol

SMILES CC(C)COC1=C(C(=CC(=C1)C)C)C(=0)O
Appearance White to off-white crystalline powder

Soluble in DMSO, Methanol, DCM; Poorly

Solubilit
Y soluble in Water

Core Application Context[1][5][6][7][8]

o Medicinal Chemistry: Used as a "Left-Hand Side" (LHS) or "Right-Hand Side" (RHS) capping
group in fragment-based drug design.[1]

o Target Classes: Frequently associated with Nuclear Hormone Receptors (e.g., RORyt) and
G-Protein Coupled Receptors (GPCRs) where the 2-alkoxy-3,5-dimethyl motif provides
critical hydrophobic interactions and metabolic stability.[1]

Market Analysis: Suppliers & Pricing

The market for CAS 1369414-48-1 is characterized by high fragmentation and premium pricing.
[1] It is not a bulk commaodity; it is a "Research Grade" fine chemical. Prices vary significantly
based on stock availability (Lead Time) and purity guarantees.[1]

Supplier Landscape & Price Benchmarks (Q1 2026
Estimates)

The following table synthesizes data from major chemical aggregators and specialized
synthesis houses. Prices are for Research Grade (>95% HPLC) material.
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Supplier Representat . Price Range .
. Pack Size Lead Time Notes
Category ive Vendors (USD)
High
Premium / BLD Pharm, reliability;
o 100 mg $150 - $250 1-2 Weeks
Stocked Alchimica CoA usually
included.[1]
Often source
from original
Catalog A2B Chem,
250 mg $300 - $500 2-4 Weeks manufacturer
Aggregators ChemScene
s; longer lead
time.[1]
Best for
scale-up
>5Q); price
Custom Enamine, ) (>50): p
, , 1g+ Inquire 4-6 Weeks per gram
Synthesis WuXi AppTec
drops
significantly.
[1]
Good for
Niche/Boutiq Reagentia, ] initial
_ 50 mg $80 - $120 Variable _
ue Combi-Blocks screening

quantities.[1]

Critical Sourcing Insight:

 Price Volatility: The price per gram is exceptionally high for small packs (

2500/g equivalent).[1] For campaigns requiring >1g, request a custom quote immediately
rather than buying multiple small packs.

e Stock Status: "In Stock" often means "In Warehouse in China/India." For US/EU researchers,
expect a 5-10 day customs delay unless the vendor explicitly states "Local Stock."[1]

Sourcing Decision Matrix
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Use this logic flow to determine the optimal sourcing strategy for your project phase.

Need CAS 1369414-48-1

Quantity Required?

VAR

<250 mg > 1 gram
(Screening/Hit Gen) (Lead Opt/Scale-up)

Budget > Time Time > Budget

Request Custom Quote In-House Synthesis

. .
e e izl (Enamine/WuXi) (Cost Effective if Reagents Available)

Yes (<1 wk) \No (>2 wks)

Buy from BLD/Alchimica Buy from Aggregator
(High Price, Fast Delivery) (Med Price, 2-3 wks)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for CAS 1369414-48-1 based on project stage and

urgency.

Quality Assurance: The "Research Grade" Standard

For CAS 1369414-48-1, "Research Grade" is not a vague term; it defines specific purity
thresholds required to prevent false positives in biological assays.[1]

Key Impurity Profile

The synthesis typically involves the O-alkylation of 3,5-dimethylsalicylic acid.[1] Common
impurities include:
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o Unreacted Starting Material: 3,5-Dimethylsalicylic acid (Phenolic hydroxyl is reactive;
potential interference in kinase assays).[1]

» Regioisomers: Ester formation (alkylation of the carboxylic acid) instead of the ether, though
less likely with proper base selection.

 Inorganic Salts: Residual Potassium Carbonate (

) or Sodium lodide (

) from the alkylation step.[1]

Validation Protocol

Every batch received must undergo the following QC workflow before entering the library
synthesis pipeline:

Method Acceptance Criteria Purpose

Consistent integration (Isobutyl
{H-NMR (DMSO-d) doublet ~1.0 ppm, Aromatic Confirms structure and
- -de
singlets).[1] No peaks for free absence of starting material.

phenol.

>95.0% Area Under Curve - ) )
HPLC (UV 254nm) (AUC).[1] Quantifies organic purity.

[M+H]* =223.3 or [M-H]~ = Confirms molecular weight and

LC-MS (ESI+/-) ) ]
221.[1]3. identity.

o Ensures compound is not a
B Clear solution in DMSO at
Solubility Test salt form or polymorph that
10mM. o
precipitates.

QC & Handling Workflow
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Reject/Return
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(If <95%)

Receive Shipment Visual Inspection Solubility Check LC-MS Analysis HPLC Purity Check I‘
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Click to download full resolution via product page

Figure 2: Quality Control workflow to ensure integrity of CAS 1369414-48-1 prior to biological

testing.

Synthesis & Handling Protocols

If commercial supply is unavailable or cost-prohibitive, the compound can be synthesized in-
house.[1]

Synthetic Route (General Protocol)
e Precursor: 3,5-Dimethylsalicylic acid (CAS 89-92-9).[1]

o Reagents: Isobutyl bromide (or iodide), Potassium Carbonate (

), DMF or Acetone.[1]

e Conditions: Reflux for 4-12 hours.[1]

o Workup: Acidify to pH 3-4 to precipitate the free acid. Recrystallize from Hexane/EtOAc.

Handling & Storage[1]

» Stability: The ether linkage is stable under standard laboratory conditions. The carboxylic
acid is stable but reactive.

o Storage: Store at 2-8°C in a tightly sealed container. Hygroscopic nature is low, but keep
desiccated to prevent hydrolysis of any potential ester impurities.
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o Safety: Treat as a standard organic irritant (H315, H319).[1] Wear gloves and safety glasses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Prd_002214 | C35H48N608 | CID 146025593 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2.134-11-2|2-Ethoxybenzoic acid|BLD Pharm [bldpharm.com]

o 3. CAS/ID No. 1369414-48-1 | Alchimica [shop.alchimica.cz]

e 4. frmnlab.com [frmnlab.com]

e 5. 2-Isobutoxy-3,5-dimethylbenzoic acid (1 x 100 mg) | Reagentia [reagentia.eu]

» To cite this document: BenchChem. [Technical Guide: Sourcing and Utilizing CAS 1369414-
48-1 (Research Grade)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15498962/docs#technical-guide-sourcing-and-
utilizing-cas-1369414-48-1-research-grade-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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